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Compound of Interest

Compound Name: 4-Bromo-2-hydroxybenzaldehyde

Cat. No.: B134324 Get Quote

An In-depth Technical Guide to 4-Bromo-2-
hydroxybenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Bromo-2-hydroxybenzaldehyde, a key

intermediate in various fields of chemical synthesis. It details its chemical and physical

properties, provides an experimental protocol for its synthesis, and outlines its applications,

particularly in the realm of drug discovery and materials science.

Core Properties and Data
4-Bromo-2-hydroxybenzaldehyde, also known as 4-bromosalicylaldehyde, is a substituted

aromatic aldehyde. Its chemical structure, featuring a bromine atom and a hydroxyl group on

the benzaldehyde ring, makes it a versatile precursor for the synthesis of more complex

molecules.[1]

Below is a summary of its key quantitative data:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b134324?utm_src=pdf-interest
https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://www.benchchem.com/product/b134324?utm_src=pdf-body
https://www.chemimpex.com/products/31936
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₅BrO₂

Molecular Weight 201.02 g/mol [1][2][3][4][5][6]

CAS Number 22532-62-3[2][3][4]

Melting Point 50-54 °C[1][4][7]

Boiling Point 256.20 °C[6]

Appearance White to pale yellow solid[1]

Solubility Soluble in methanol[7][8]

Experimental Protocol: Synthesis via Reimer-
Tiemann Reaction
The Reimer-Tiemann reaction provides a cost-effective method for the synthesis of 4-Bromo-2-
hydroxybenzaldehyde from 4-bromophenol.[9] This reaction involves the ortho-formylation of

a phenol in a basic solution.[9] The traditional method often results in low yields, but the use of

phase transfer catalysts can significantly improve the outcome.[9]

Materials:

4-bromophenol (0.4 mol)

40% Sodium hydroxide solution (160 mL)

Tetrabutylammonium chloride (0.0016 mol)

1,4-dioxane

Isobutanol

Chloroform (0.52 mol)

Hydrochloric acid (1:1 volume ratio)
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Ether

Saturated sodium bisulfite solution

10% Sulfuric acid

Anhydrous calcium chloride

Procedure:

In a four-necked flask, combine 0.4 mol of 4-bromophenol and 160 mL of 40% sodium

hydroxide solution.

Stir the mixture for 30 minutes until it is uniform, then cool to 65-70°C.

Prepare a mixture of 52 mL of 1,4-dioxane and isobutanol (30:1 v/v) and dissolve 0.0016 mol

of tetrabutylammonium chloride in it. Add this solution to the flask.

Add 0.52 mol of chloroform to a dropping funnel.

Once the temperature of the flask reaches 50-60°C, begin the dropwise addition of

chloroform, ensuring the temperature does not exceed 70°C.

After the complete addition of chloroform, continue to stir the mixture for 1 hour at 65-70°C.

Acidify the reaction mixture with a 1:1 solution of hydrochloric acid until the pH is between 2

and 3.

Perform vacuum filtration to separate the solid and liquid phases.

Transfer the liquid phase to a separatory funnel and extract the aqueous layer three times

with 20 mL of ether.

Combine the ether extracts with the oil layer and remove the ether via distillation.

Perform steam distillation on the residue.
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Add the distillate to a saturated solution of sodium bisulfite and shake vigorously to

precipitate the adduct.

Decompose the adduct using 10% sulfuric acid.

Dry the resulting product with anhydrous calcium chloride to obtain pure 4-Bromo-2-
hydroxybenzaldehyde.[9]

Synthesis Workflow Diagram
The following diagram illustrates the key stages of the Reimer-Tiemann synthesis of 4-Bromo-
2-hydroxybenzaldehyde.
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Caption: Workflow for the synthesis of 4-Bromo-2-hydroxybenzaldehyde.
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Applications in Research and Development
4-Bromo-2-hydroxybenzaldehyde is a valuable building block in several areas of research

and industry:

Pharmaceutical Synthesis: It serves as a crucial intermediate in the production of various

pharmaceutical agents.[1] Notably, it is used in the synthesis of compounds targeting

neurological disorders.[1] For instance, it is a precursor for BIIB042, a γ-secretase

modulator.[7]

Organic Synthesis: In organic chemistry, its reactivity is exploited to create complex aromatic

structures.[1] It is an important raw material for the synthesis of coumarin derivatives.[9]

Agrochemicals and Dyes: The compound is utilized in the manufacturing of pesticides and

dyestuffs.[8][9][10]

Biochemical Research: It is employed in biochemical studies to investigate enzyme

interactions and metabolic pathways.[1]

Analytical Chemistry: This chemical is used to develop reagents for the detection of specific

metal ions in various samples.[1]

Materials Science: It is an important intermediate in the synthesis of Metal-Organic

Frameworks (MOFs).[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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